2-Bromo-3-chloro-5-hydroxypyridine
Overview
Description
2-Bromo-3-chloro-5-hydroxypyridine is a halogenated pyridine derivative, which is a class of compounds that have found extensive use in medicinal chemistry and as intermediates in organic synthesis. The presence of multiple halogens and a hydroxyl group in the molecule provides a variety of reactive sites for further chemical transformations.
Synthesis Analysis
The synthesis of halogenated pyridines can be complex due to the need for regioselective halogenation. For instance, the chemoselective functionalization of 5-bromo-2-chloro-3-fluoropyridine has been achieved using catalytic amination conditions, which preferentially substitute the bromide over the chloride, and under neat conditions, the substitution at the 2-chloro position is preferred . Similarly, the synthesis of 5-bromo-2-chloro-4-fluoro-3-iodopyridine involves halogen dance reactions, which are useful for introducing multiple halogens into the pyridine ring . These methods demonstrate the complexity and versatility of synthesizing halogenated pyridines.
Molecular Structure Analysis
The molecular structure of halogenated pyridines is characterized by the presence of halogen atoms, which can significantly influence the electronic properties of the molecule. For example, the crystal structure of a related compound, 2-bromo-4-chloro-6-[(4-methylpyridin-2-ylimino)methyl]phenol, shows that the benzene and pyridine rings are nearly coplanar, which could be indicative of the structural characteristics of this compound as well .
Chemical Reactions Analysis
Halogenated pyridines are reactive towards nucleophiles due to the presence of electron-withdrawing halogen atoms that activate the pyridine ring. For example, the reactivity of 5-chloro-2,4-dihydroxypyridine towards bromine and hydrohalic acids has been examined, which could be relevant for understanding the reactivity of this compound . Additionally, the migration of halogen atoms in halogeno-derivatives of dihydroxypyridine has been studied, which can provide insights into the reactivity patterns of halogenated pyridines10.
Physical and Chemical Properties Analysis
The physical and chemical properties of halogenated pyridines are influenced by the halogen atoms and any functional groups present. For instance, the immobilization of 2-chloro-5-bromopyridine on polystyrene via a silicon linker demonstrates the potential of such compounds to be used as scaffolds in the synthesis of pyridine-based libraries . The solubility, melting point, and reactivity of these compounds can vary widely depending on the specific halogenation pattern and substituents.
Scientific Research Applications
Overview of Hydroxypyridine Derivatives
Hydroxypyridinones, including compounds like 2-Bromo-3-chloro-5-hydroxypyridine, have gained attention for their diverse biological and pharmacological activities. These activities include serving as efficient metal chelators, particularly for aluminum and iron, suggesting potential medical applications in chelation therapy. Specifically, 3-hydroxy-4-pyridinones have been identified as effective orally active aluminum chelators, highlighting their potential in medical applications for conditions involving metal ion accumulation (Santos, 2002).
Pharmacological Significance
Further, the synthetic versatility of hydroxypyridinone derivatives allows for the development of compounds with a wide range of pharmacological effects. These effects span antibacterial, antifungal, antiviral, anticancer, anti-inflammatory, antioxidant, anticonvulsant, and anti-diabetic activities. This broad spectrum of activity underscores the potential of this compound and related compounds in drug discovery and development. Their role as privileged scaffolds in medicinal chemistry is supported by extensive research on their biological activities, structure-activity relationships (SAR), mechanisms of action, and interaction mechanisms with targets. This comprehensive exploration suggests these compounds could serve as a foundation for the development of clinically useful agents (He et al., 2021).
Applications in Photodynamic Therapy
Moreover, this compound derivatives are explored in photodynamic therapy (PDT), indicating their utility in enhancing the accumulation of photosensitizers like protoporphyrin IX. This application is particularly relevant in treating hyperkeratotic conditions, where the compound's properties could improve the clinical outcomes of PDT. The exploration of such compounds as part of pretreatment strategies to optimize therapeutic efficacy in PDT showcases their potential in dermatological applications (Gerritsen et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds like 5-chloro-2-hydroxypyridine have been known to act as donor ligands in copper complexes .
Mode of Action
For instance, 2-Bromo-5-hydroxypyridine has been used in coupling reactions with halo aromatic amines and alcohols for a practical synthetic route to 2-substituted amino phenyl and hydroxyphenyl pyridines .
properties
IUPAC Name |
6-bromo-5-chloropyridin-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrClNO/c6-5-4(7)1-3(9)2-8-5/h1-2,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHKTYYVUEJTFHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40562011 | |
Record name | 6-Bromo-5-chloropyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40562011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
130284-56-9 | |
Record name | 6-Bromo-5-chloropyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40562011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 130284-56-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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